(3-Bromophenyl)(4-(((3,5-dimethoxybenzyl)oxy)methyl)piperidin-1-yl)methanone

• IUPAC Name: (3-bromophenyl)-[4-[(3,5-dimethoxyphenyl)methoxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H26BrNO4/c1-26-20-10-17(11-21(13-20)27-2)15-28-14-16-6-8-24(9-7-16)22(25)18-4-3-5-19(23)12-18/h3-5,10-13,16H,6-9,14-15H2,1-2H3
• InChI Key: GWZUYDBBTNIUHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)COCC2CCN(CC2)C(=O)C3=CC(=CC=C3)Br)OC
• Molecular Formula: C22H26BrNO4
• Molecular Weight: 448.3 g/mol

Description

(3-Bromophenyl)(4-(((3,5-dimethoxybenzyl)oxy)methyl)piperidin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as BRDMP and belongs to the class of piperidine derivatives.

Scientific Research Applications

Synthesis and Antioxidant Properties

Research has demonstrated the synthesis of bromophenol derivatives and their potent antioxidant activities. For instance, studies on bromophenols synthesized from reactions such as bromination and demethylation have shown these compounds possess effective antioxidant power, comparing favorably with standard antioxidant compounds like butylated hydroxyanisole (BHA), butylated hydroxytoluene (BHT), α-tocopherol, and trolox. The antioxidant activity is measured through radical scavenging activities and total reducing power, indicating the potential of these molecules for use due to their antioxidant properties (Çetinkaya et al., 2012).

Carbonic Anhydrase Inhibitory Properties

Bromophenol derivatives have also been synthesized and evaluated for their inhibitory effects on carbonic anhydrase isoenzymes, which are valuable for the treatment of various conditions such as glaucoma, epilepsy, and osteoporosis. These compounds have shown effective carbonic anhydrase inhibitory capacities, suggesting their potential as leads for novel inhibitor development (Balaydın et al., 2012).

Antibacterial and Antifungal Activities

Bromophenol derivatives isolated from marine sources, such as the red alga Rhodomela confervoides, have displayed notable antibacterial and antifungal activities. These compounds, characterized by their bromination patterns, have been evaluated against various bacterial strains and fungi, showing moderate to strong activity. This highlights their potential as natural sources of antimicrobial agents (Xu et al., 2003).

Selective Inhibition and Structure-Activity Relationship

The synthesis and study of bromophenol derivatives have contributed to understanding the selective inhibition mechanisms and structure-activity relationships of these compounds, particularly in the context of enzymatic inhibition and molecular interaction. Such research offers insights into the molecular design and development of therapeutic agents based on bromophenol structures (Akbaba et al., 2013).